Cas no 1090-33-1 (2-Methylquinolin-8-yl benzoate)

• Product Name: 2-Methylquinolin-8-yl benzoate
• CAS No: 1090-33-1
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 3158077
• PubChem ID: 802704
• Update Time: 2025-05-25

2-Methylquinolin-8-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinolin-8-yl benzoate
• CS-0282421
• 1090-33-1
• 2-Methylquinolin-8-ylbenzoate
• AKOS003647414
• Oprea1_271944
• (2-methylquinolin-8-yl) benzoate
• SB69109
• AK-918/41206564
• 2-methyl-8-quinolinyl benzoate

• Inchi： 1S/C17H13NO2/c1-12-10-11-13-8-5-9-15(16(13)18-12)20-17(19)14-6-3-2-4-7-14/h2-11H,1H3
• InChI Key： MGWVENWANVOZBU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=CC2=CC=C(C)N=C21

Computed Properties

• Exact Mass: 263.094628657Da
• Monoisotopic Mass: 263.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Methylquinolin-8-yl benzoate

Comprehensive Overview of 2-Methylquinolin-8-yl benzoate (CAS No. 1090-33-1): Properties, Applications, and Industry Insights

2-Methylquinolin-8-yl benzoate (CAS No. 1090-33-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial sectors. This ester derivative, formed by the combination of 2-methylquinolin-8-ol and benzoic acid, exhibits distinct physicochemical properties that make it valuable in fields such as material science, pharmaceuticals, and agrochemicals. The growing interest in heterocyclic compounds and quinoline derivatives has positioned this molecule as a subject of extensive study, particularly in the context of organic synthesis intermediates and functional material additives.

One of the key attributes of 2-Methylquinolin-8-yl benzoate is its molecular stability, which stems from the conjugated system within its quinoline backbone. This stability allows it to serve as a reliable building block in the development of advanced materials, including optical brighteners and UV absorbers. Recent studies have explored its potential in photovoltaic applications, where its ability to modulate light absorption could enhance solar cell efficiency—a topic of high relevance amid the global push for renewable energy solutions.

In the pharmaceutical domain, researchers are investigating 2-Methylquinolin-8-yl benzoate as a precursor for bioactive molecules. Its structural similarity to other quinoline-based drugs has sparked interest in its potential antimicrobial properties, aligning with the urgent need for novel antibacterial agents in an era of increasing antibiotic resistance. However, it is crucial to note that current applications remain primarily focused on non-therapeutic research, with no approved medical uses to date.

The synthesis of 2-Methylquinolin-8-yl benzoate typically involves esterification reactions under controlled conditions, with yields optimized through catalytic methodologies. Modern green chemistry approaches have been applied to reduce environmental impact, addressing the industry's growing emphasis on sustainable chemical production. Analytical characterization techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's purity, particularly for high-precision applications.

From a commercial perspective, demand for 2-Methylquinolin-8-yl benzoate has shown steady growth, driven by its utility in specialty chemicals and research reagents. Suppliers often highlight its role in fine chemical synthesis, catering to laboratories and industrial partners seeking high-purity intermediates. The compound's storage stability and solubility profile (notably in organic solvents like dichloromethane and ethanol) further enhance its practicality for diverse applications.

Emerging trends in computational chemistry have enabled deeper insights into the molecular behavior of 2-Methylquinolin-8-yl benzoate, with density functional theory (DFT) calculations predicting its electronic properties. These advancements complement experimental studies, offering a more comprehensive understanding of its structure-activity relationships—a frequent search topic among chemistry professionals exploring QSAR modeling techniques.

Quality control remains paramount for 2-Methylquinolin-8-yl benzoate applications, with industry standards requiring rigorous impurity profiling. Recent innovations in analytical chromatography have improved detection limits for trace contaminants, ensuring compliance with Good Manufacturing Practice (GMP) guidelines where applicable. These developments respond to the increasing demand for high-performance chemicals across multiple sectors.

Environmental considerations for 2-Methylquinolin-8-yl benzoate focus on proper waste management and biodegradability studies, reflecting broader concerns about chemical sustainability. While the compound demonstrates moderate persistence under standard conditions, best practices recommend neutralization protocols for laboratory disposal—a topic frequently searched by EHS (Environmental Health and Safety) professionals.

The global market for quinoline derivatives like 2-Methylquinolin-8-yl benzoate continues to evolve, with regional variations in supply chain dynamics and regulatory frameworks. Manufacturers are increasingly adopting quality-by-design (QbD) principles to ensure consistent product performance, addressing customer priorities for batch-to-batch reproducibility—a critical factor for research continuity and industrial processes.

Future research directions for 2-Methylquinolin-8-yl benzoate may explore its potential in advanced material systems, particularly those involving molecular electronics or supramolecular chemistry. The compound's aromatic stacking capabilities and electron-rich moieties present intriguing possibilities for nanotechnology applications, aligning with cutting-edge scientific inquiries into functional organic materials.